molecular formula C7H3ClN2O4S B6258496 3-chloro-6-nitro-1lambda6,2-benzothiazole-1,1-dione CAS No. 27605-74-9

3-chloro-6-nitro-1lambda6,2-benzothiazole-1,1-dione

Cat. No. B6258496
CAS RN: 27605-74-9
M. Wt: 246.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Chloro-6-nitro-1lambda6,2-benzothiazole-1,1-dione (CNB) is an organic compound belonging to the family of benzothiazoles. It is a colorless solid with a molecular weight of 206.6 g/mol and a melting point of 110 °C. CNB is used in various scientific and industrial applications due to its unique properties. It has been studied extensively for its synthesis, mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.

Scientific Research Applications

3-chloro-6-nitro-1lambda6,2-benzothiazole-1,1-dione has been used in various scientific research applications due to its unique properties. It has been studied for its potential to inhibit the growth of certain bacteria and fungi, as well as its role in the synthesis of certain drugs. It has also been used as a catalyst in organic synthesis, as a precursor to dyes, and as a reagent in analytical chemistry.

Mechanism of Action

3-chloro-6-nitro-1lambda6,2-benzothiazole-1,1-dione is believed to act as an inhibitor of certain enzymes. It has been shown to inhibit the enzyme β-lactamase, which is responsible for the breakdown of β-lactam antibiotics. In addition, it has been shown to inhibit the enzyme glutathione-S-transferase, which is involved in the detoxification of certain compounds.
Biochemical and Physiological Effects
3-chloro-6-nitro-1lambda6,2-benzothiazole-1,1-dione has been studied for its biochemical and physiological effects. It has been shown to have antiviral, antibacterial, and antifungal properties. In addition, it has been shown to have antioxidant and anti-inflammatory properties. It has also been shown to have potential therapeutic effects in certain diseases, such as cancer and Alzheimer’s disease.

Advantages and Limitations for Lab Experiments

3-chloro-6-nitro-1lambda6,2-benzothiazole-1,1-dione has several advantages for laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in air and light. In addition, it is soluble in organic solvents and has a low toxicity. However, it is not very soluble in water and can be difficult to work with in certain laboratory experiments.

Future Directions

There are a number of potential future directions for the study of 3-chloro-6-nitro-1lambda6,2-benzothiazole-1,1-dione. These include further research into its potential therapeutic effects, its use as a catalyst in organic synthesis, and its role in the synthesis of certain drugs. In addition, further research into its biochemical and physiological effects, as well as its mechanism of action, could provide valuable insight into its potential applications.

Synthesis Methods

3-chloro-6-nitro-1lambda6,2-benzothiazole-1,1-dione can be synthesized by a three-step method. First, 2-chlorobenzothiazole is reacted with nitric acid to form 2-chloro-6-nitrobenzothiazole. This is then reacted with phosphorus pentachloride to form 3-chloro-6-nitro-1lambda6,2-benzothiazole-1,1-dione. This reaction is carried out in a heated solution of acetic anhydride and pyridine.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-6-nitro-1lambda6,2-benzothiazole-1,1-dione involves the nitration of 3-chloro-1lambda6,2-benzothiazole-1,1-dione followed by reduction of the nitro group to an amino group and subsequent diazotization and coupling with nitrous acid to form the final product.", "Starting Materials": [ "3-chloro-1lambda6,2-benzothiazole-1,1-dione", "Nitric acid", "Sulfuric acid", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Step 1: Nitration of 3-chloro-1lambda6,2-benzothiazole-1,1-dione with a mixture of nitric acid and sulfuric acid to form 3-chloro-6-nitro-1lambda6,2-benzothiazole-1,1-dione", "Step 2: Reduction of the nitro group to an amino group using hydrogen gas and palladium on carbon as a catalyst to form 3-chloro-6-amino-1lambda6,2-benzothiazole-1,1-dione", "Step 3: Diazotization of the amino group with nitrous acid to form the diazonium salt", "Step 4: Coupling of the diazonium salt with sodium nitrite in the presence of hydrochloric acid and subsequent treatment with sodium hydroxide to form 3-chloro-6-nitro-1lambda6,2-benzothiazole-1,1-dione" ] }

CAS RN

27605-74-9

Product Name

3-chloro-6-nitro-1lambda6,2-benzothiazole-1,1-dione

Molecular Formula

C7H3ClN2O4S

Molecular Weight

246.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.